Cas no 104885-03-2 (3-Quinolinecarboxylic acid,5-amino-6,7,8-trifluoro-1,4-dihydro-4-oxo-1-phenyl-)

• Product name: 3-Quinolinecarboxylic acid,5-amino-6,7,8-trifluoro-1,4-dihydro-4-oxo-1-phenyl-
• CAS No: 104885-03-2
• MF: C₁₆H₉N₂O₃F₃
• MW: 334.24946
• CID: 1146942
• PubChem ID: 76851310

3-Quinolinecarboxylic acid,5-amino-6,7,8-trifluoro-1,4-dihydro-4-oxo-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid,5-amino-6,7,8-trifluoro-1,4-dihydro-4-oxo-1-phenyl-
• 104885-03-2

• Inchi： InChI=1S/C16H9F3N2O3/c17-10-11(18)13(20)9-14(12(10)19)21(7-4-2-1-3-5-7)6-8(15(9)22)16(23)24/h1-6H,20H2,(H,23,24)
• InChI Key： HSNNSVJXSVBSSE-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N2C=C(C(=O)C3=C(C(=C(C(=C32)F)F)F)N)C(=O)O

Computed Properties

• Exact Mass: 334.05657
• Monoisotopic Mass: 334.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.63